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Compound of Interest

Compound Name: Iodine cation

Cat. No.: B1233926

Get Quote

For researchers, synthetic chemists, and professionals in drug development, the incorporation

of iodine into a molecule is a critical step in a multitude of synthetic pathways. Iodinated

compounds are invaluable intermediates in cross-coupling reactions, serve as key components

in radiopharmaceuticals, and are integral to the development of novel therapeutics. The choice

of an iodinating agent is a pivotal decision that directly influences reaction efficiency,

regioselectivity, safety, and overall cost.

This guide provides an objective comparison of common iodinating agents, supported by

experimental data, to facilitate an informed selection process that balances performance with

economic viability.

Performance and Cost Comparison of Common
Iodinating Agents
The selection of an appropriate iodinating agent is a trade-off between reactivity, selectivity,

cost, and safety. The following tables provide a summary of quantitative data for a direct

comparison of commonly used reagents.

Table 1: Cost-Benefit Analysis of Iodinating Agents
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Iodinating
Agent

Molecular
Weight (
g/mol )

Typical
Price
(USD/100g)

Approx.
Cost
(USD/mol)

Key
Advantages

Key
Disadvanta
ges

Elemental

Iodine (I₂) /

Oxidant

253.81
~$68 -

$184[1][2][3]
~$17 - $47

Very low cost,

readily

available.[4]

Often

requires a

strong

oxidant, can

lead to over-

iodination

and

byproducts,

lower

selectivity.[4]

N-

Iodosuccinimi

de (NIS)

224.98
~$26 -

$153[5][6][7]
~$58 - $344

Mild

conditions,

high

selectivity,

good

functional

group

tolerance,

easy to

handle solid.

[8]

Significantly

more

expensive

than I₂.

1,3-Diiodo-

5,5-

dimethylhyda

ntoin (DIH)

379.92
~$297 (for

25g)[9]
~$4500

High

efficiency and

reactivity,

solid reagent.

[4][8]

Very high

cost, limiting

for large-

scale

synthesis.

Iodine

Monochloride

(ICl)

162.36 ~$121 -

$155[10][11]

~$75 - $95 Highly

reactive and

efficient

electrophile.

[8]

Hazardous,

corrosive,

moisture-

sensitive,

requires
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careful

handling.[12]

Chloramine-T

Trihydrate
281.69

~$42 -

$113[13][14]

[15][16]

~$15 - $40

Inexpensive,

strong

oxidizing

agent,

effective for

radioiodinatio

n.[17]

Can be

harsh,

potentially

damaging

sensitive

substrates

like proteins.

[18]

Iodogen® 563.98
~$150 (for

1g)
~$8460

Mild, water-

insoluble

(simplifies

removal),

good for

labeling

proteins.[19]

[20]

Lower iodine

incorporation,

longer

reaction

times, very

high cost.[19]

Lactoperoxid

ase
~77,500

~$149 - $169

(for 10mg)

[21][22][23]

Extremely

High

Enzymatic,

very mild and

specific for

tyrosine

residues,

minimizes

protein

damage.[19]

[24]

Very high

cost, requires

H₂O₂ as co-

substrate,

limited to

specific

biomolecules.

Note: Prices are approximate and based on publicly available data from various suppliers (e.g.,

Sigma-Aldrich, Thermo Fisher Scientific) for reagent-grade chemicals as of late 2025. Prices

can vary significantly based on purity, quantity, and supplier.
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Reagent
System

Reaction Time
Temperature
(°C)

Yield (%) Reference

N-

Iodosuccinimide

(NIS)/TFA

30 min Room Temp 98 [8]

Iodine

Monochloride

(ICl)

1 h 0 to Room Temp 95 [8]

Iodine

(I₂)/Hydrogen

Peroxide (H₂O₂)

17 h 60 93 [8]

This comparison highlights the efficiency of NIS, providing a high yield in a short time under

mild conditions, which can be a deciding factor despite its higher cost compared to ICl or

I₂/H₂O₂.

Mandatory Visualizations

Step 1: Generation of Electrophile
Step 2: Electrophilic Attack

Step 3: Aromatization
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Caption: Mechanism of Electrophilic Aromatic Iodination.
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(e.g., measure specific activity,

biological activity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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